![molecular formula C16H15ClFN3O2 B2384097 1-(3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(4-fluorophenyl)ethanone CAS No. 2034299-66-4](/img/structure/B2384097.png)
1-(3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(4-fluorophenyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(4-fluorophenyl)ethanone, also known as CPFE, is a chemical compound that has garnered significant attention in the scientific research community. It is a synthetic compound that has shown promising results in various studies related to its mechanism of action, physiological effects, and potential therapeutic applications.
Scientific Research Applications
Synthesis and Derivatization
The synthesis and derivatization of related heterocyclic compounds have been a subject of study due to their potential therapeutic applications. For instance, the process development of Voriconazole, a broad-spectrum triazole antifungal agent, involves the synthesis of related heterocyclic compounds through the addition of a pyrimidine derivative to an ethanone compound. This synthesis involves careful consideration of stereochemistry and diastereoselection, utilizing organozinc derivatives for effective synthesis (Butters et al., 2001).
Antibacterial Activity
The microwave-assisted synthesis of compounds containing pyrimidine and piperidine or pyrrolidine groups has been explored for their antibacterial activity. These studies involve the synthesis of compounds like 1-(4-(piperidin-1-yl)phenyl)ethanone and its derivatives, followed by screening for antibacterial properties (Merugu, Ramesh, & Sreenivasulu, 2010). Similar research has focused on the synthesis of pyrimidine imines and thiazolidinones with incorporated piperidine or pyrrolidine groups, also evaluated for their antibacterial activities (Merugu, Ramesh, & Sreenivasulu, 2010).
properties
IUPAC Name |
1-[3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl]-2-(4-fluorophenyl)ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClFN3O2/c17-12-8-19-16(20-9-12)23-14-5-6-21(10-14)15(22)7-11-1-3-13(18)4-2-11/h1-4,8-9,14H,5-7,10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSNZPZOGTIFUDL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NC=C(C=N2)Cl)C(=O)CC3=CC=C(C=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClFN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.76 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.